molecular formula C13H12N2O3 B8718579 2-Propenoic acid, 3-[4-(acetylamino)phenyl]-2-cyano-, methyl ester CAS No. 110233-69-7

2-Propenoic acid, 3-[4-(acetylamino)phenyl]-2-cyano-, methyl ester

Cat. No.: B8718579
CAS No.: 110233-69-7
M. Wt: 244.25 g/mol
InChI Key: ZZKGGAYDHNIOPZ-UHFFFAOYSA-N
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Description

2-Propenoic acid, 3-[4-(acetylamino)phenyl]-2-cyano-, methyl ester is a useful research compound. Its molecular formula is C13H12N2O3 and its molecular weight is 244.25 g/mol. The purity is usually 95%.
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Properties

CAS No.

110233-69-7

Molecular Formula

C13H12N2O3

Molecular Weight

244.25 g/mol

IUPAC Name

methyl 3-(4-acetamidophenyl)-2-cyanoprop-2-enoate

InChI

InChI=1S/C13H12N2O3/c1-9(16)15-12-5-3-10(4-6-12)7-11(8-14)13(17)18-2/h3-7H,1-2H3,(H,15,16)

InChI Key

ZZKGGAYDHNIOPZ-UHFFFAOYSA-N

Canonical SMILES

CC(=O)NC1=CC=C(C=C1)C=C(C#N)C(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of p-acetamidobenzaldehyde (4.08 g, 0.025 m), methyl cyanoacetate (2.50 g, 0.026 m), methanol (75 ml) and piperidine (10 drops) is heated and stirred at reflux for 0.5 hour. The reaction mixture is cooled and the pale yellow solid collected by filtration and dried in air. Recrystallization of the product from 50/50 isopropanol/toluene (by volume) gives 4.5 g of pure UV absorber product by mass spectrum analysis which has an absorption maximum at 346 nm in methylene chloride.
Quantity
4.08 g
Type
reactant
Reaction Step One
Quantity
2.5 g
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reactant
Reaction Step One
Quantity
75 mL
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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